Cas no 564-92-1 (1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c))
564-92-1 structure
Product Name:1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c)
CAS No:564-92-1
MF:C7H14O6
MW:194.182463169098
CID:2014766
PubChem ID:10954426
Update Time:2025-04-21
1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c) Chemical and Physical Properties
Names and Identifiers
-
- 1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c)
- C-Methyl-scyllo-inosit
- Methylscyllit (Mytilit)
- Mytilit
- mytilitol
- 564-92-1
- CHEBI:173941
- SCHEMBL12858512
- (2S,3R,5S,6R)-1-methylcyclohexane-1,2,3,4,5,6-hexol
- DTXSID201031785
- SCHEMBL9664528
-
- Inchi: 1S/C7H14O6/c1-7(13)5(11)3(9)2(8)4(10)6(7)12/h2-6,8-13H,1H3
- InChI Key: AJGYLNFUYLRZFR-UHFFFAOYSA-N
- SMILES: CC1(C(O)C(O)C(O)C(O)C1O)O
Computed Properties
- Exact Mass: 194.07903816Da
- Monoisotopic Mass: 194.07903816Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 121Ų
1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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